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Compound of Interest

Compound Name: 2-Deoxy-D-glucose-13C

Cat. No.: B12411377

Essential Safety and Logistical Information for Laboratory Professionals

This guide provides detailed procedural information for the proper disposal of 2-Deoxy-D-
glucose-13C, ensuring the safety of laboratory personnel and compliance with environmental
regulations. The information is tailored for researchers, scientists, and drug development
professionals who handle this compound.

2-Deoxy-D-glucose-13C is a stable, non-radioactive isotope-labeled compound.[1][2][3] As
such, it does not require special precautions for radioactivity. The disposal procedures are
dictated by the chemical properties of 2-Deoxy-D-glucose, which is generally not considered a
hazardous substance under OSHA 29 CFR 1910.1200.[4] However, it is classified as Water
Hazard Class 1 (slightly hazardous for water), and prudent chemical management practices
must be followed.[5]

Step-by-Step Disposal Protocol

The primary principle for disposing of any laboratory chemical is to adhere to all applicable
local, state, and federal regulations.[4][6][7]

o Waste Characterization and Segregation:

o lIdentify the waste as non-radioactive, stable isotope-labeled 2-Deoxy-D-glucose.
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o Do not mix this waste with radioactive materials or other hazardous chemical waste
streams unless specifically instructed by your institution's Environmental Health and
Safety (EH&S) department.[2]

o Keep the material in a suitable, clearly labeled, and sealed container.[8][9]

e Consult Institutional and Local Guidelines:

o Before proceeding, consult your institution's specific chemical hygiene plan and waste
disposal protocols.

o Contact your EH&S department or a licensed professional waste disposal service for
guidance.[9][10] They will provide information on the proper disposal route, whether it be
incineration, landfill, or other methods.[4][8]

e Preparing for Disposal:

o Solid Waste: Collect unused or waste 2-Deoxy-D-glucose-13C powder in a designated
waste container. Ensure the container is properly labeled with the full chemical name.

o Solutions: Do not dispose of solutions containing 2-Deoxy-D-glucose-13C down the
drain.[4][5][9] Collect all agueous and solvent-based solutions in an appropriate, labeled
waste container.

o Contaminated Materials: Any materials (e.g., gloves, weigh boats, pipette tips) grossly
contaminated with the compound should be collected in a designated solid chemical waste
container.

 Final Disposal:

o Arrange for a pickup of the chemical waste through your institution's EH&S department or
a certified waste management contractor.

o Ensure all required paperwork and waste logs are completed accurately.

Summary of Disposal Directives
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The following table summarizes the key operational guidelines and constraints for the disposal

of 2-Deoxy-D-glucose-13C. As no specific quantitative regulatory limits were identified in

safety data sheets, the information is presented qualitatively.

Guideline Category

Recommendation

Constraints &
Considerations

Regulatory Compliance

Adhere to all local, state, and
federal waste disposal
regulations.[4][6][7]

Regulations can vary
significantly by region; always
verify the current rules for your

location.[4]

Disposal Route

Consult with your institution's
EH&S department or a
licensed waste disposal
company to identify the
approved disposal method.[8]
[91[10]

Options may include
incineration at a licensed
facility or burial in a specialized
chemical landfill.[4][8]

Drain Disposal

Prohibited. Do not allow the
product or its solutions to enter

drains, sewers, or waterways.

[4105]1(8]

The compound is considered

slightly hazardous to water.[5]
Preventing entry into aquatic

systems is a key

environmental precaution.[4][5]

Small Quantities

Some guidelines suggest that
very small quantities may be
disposed of with household
waste, but this must be
confirmed with local

authorities.[5]

This is not a universal
recommendation and should
be approached with extreme
caution. Professional disposal

is the preferred method.

Container Disposal

Dispose of empty or
contaminated containers as
you would the unused product.
[9] Decontaminate containers if

possible before disposal.[4]

Ensure all labels are intact on
waste containers until they are
properly decontaminated or
destroyed.[4]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Deoxy-D-glucose-13C.
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Start: Have 2-Deoxy-D-qucose-13C\NE
Is the waste radioactive?

No

Yes

No, it is a stable isotope (13C). Yes. Follow institutional
Disposal is based on chemical properties. radioactive waste protocol.

Consult Institutional EH&S
& Local Regulations

Is drain disposal permitted?

(0]

No. Do not empty into drains or sewers.

Collect waste in a suitable,
labeled, and sealed container.

Arrange for pickup by a
certified waste disposal service.

Click to download full resolution via product page

Caption: Disposal Decision Workflow for 2-Deoxy-D-glucose-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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